Cas no 94623-33-3 ( )
structure
Product Name:
CAS No:94623-33-3
MF:C20H17NO
MW:287.355085134506
CID:1001127
PubChem ID:350070
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-diphenylphenyl)acetamide
- DTXSID00325422
- NSC-506435
- 94623-33-3
- NSC506435
-
-
- Inchi: 1S/C20H17NO/c1-15(22)21-18-12-13-19(16-8-4-2-5-9-16)20(14-18)17-10-6-3-7-11-17/h2-14H,1H3,(H,21,22)
- InChI Key: ROOPORNNUPEAOJ-UHFFFAOYSA-N
- SMILES: O=C(C)NC1=CC=C(C2C=CC=CC=2)C(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 287.131
- Monoisotopic Mass: 287.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.135
- Boiling Point: 471.2°C at 760 mmHg
- Flash Point: 287°C
- Refractive Index: 1.627
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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